Cas no 501903-15-7 (5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine)
501903-15-7 structure
Product Name:5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
CAS No:501903-15-7
MF:C12H15N3O
MW:217.267002344131
CID:1017565
Update Time:2023-08-02
5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-3-amine,5-(5-ethyl-2-methoxyphenyl)-(9CI)
- 5-(5-ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
- BB 0249357
- 5-(5-Ethyl-2-methoxy-phenyl)-2H-pyrazol-3-yl amine
- 5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine
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- Inchi: 1S/C12H15N3O/c1-3-8-4-5-11(16-2)9(6-8)10-7-12(13)15-14-10/h4-7H,3H2,1-2H3,(H3,13,14,15)
- InChI Key: YCYIDNQOVDYLLE-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(CC)=CC=1C1=CC(N)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Topological Polar Surface Area: 63.9
5-(5-Ethyl-2-methoxyphenyl)-1H-pyrazol-3-amine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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